1. Home
  2. Product
  3. Main Products
  4. (4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
(4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione (4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 618416-94-7
VCID: VC0384578
InChI: InChI=1S/C27H21BrN2O4S/c1-14-7-9-19-21(11-14)35-27(29-19)30-23(16-5-4-6-18(28)13-16)22(25(32)26(30)33)24(31)17-8-10-20(34-3)15(2)12-17/h4-13,23,31H,1-3H3/b24-22+
SMILES: CC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC(=C(C=C4)OC)C)O)C(=O)C3=O)C5=CC(=CC=C5)Br
Molecular Formula: C27H21BrN2O4S
Molecular Weight: 549.4g/mol

(4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione

CAS No.: 618416-94-7

Main Products

VCID: VC0384578

Molecular Formula: C27H21BrN2O4S

Molecular Weight: 549.4g/mol

(4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione - 618416-94-7

CAS No. 618416-94-7
Product Name (4E)-5-(3-Bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
Molecular Formula C27H21BrN2O4S
Molecular Weight 549.4g/mol
IUPAC Name (4E)-5-(3-bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C27H21BrN2O4S/c1-14-7-9-19-21(11-14)35-27(29-19)30-23(16-5-4-6-18(28)13-16)22(25(32)26(30)33)24(31)17-8-10-20(34-3)15(2)12-17/h4-13,23,31H,1-3H3/b24-22+
Standard InChIKey BXOUXJGVUYHWIJ-ZNTNEXAZSA-N
Isomeric SMILES CC1=CC2=C(C=C1)N=C(S2)N3C(/C(=C(/C4=CC(=C(C=C4)OC)C)\O)/C(=O)C3=O)C5=CC(=CC=C5)Br
SMILES CC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC(=C(C=C4)OC)C)O)C(=O)C3=O)C5=CC(=CC=C5)Br
Canonical SMILES CC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC(=C(C=C4)OC)C)O)C(=O)C3=O)C5=CC(=CC=C5)Br
PubChem Compound 6049061
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19